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(13E)-

Cat. No.: B12686195 Get Quote

An In-depth Technical Guide to (13E)-
Oxacyclohexadec-13-en-2-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
(13E)-Oxacyclohexadec-13-en-2-one is a macrocyclic lactone, a class of compounds

characterized by a large ring structure containing an ester group. This molecule and its isomers

are primarily utilized as synthetic musk fragrances in a variety of consumer products. This

technical guide provides a comprehensive overview of the IUPAC nomenclature, synonyms,

chemical properties, and available toxicological data for (13E)-Oxacyclohexadec-13-en-2-one.

Due to the limited publicly available data specific to this isomer, information from closely related

macrocyclic musks is included to provide a broader context for its potential biological

interactions and experimental evaluation. This document aims to serve as a foundational

resource for researchers and professionals in chemistry and drug development interested in

the characteristics and potential applications of this class of molecules.

Nomenclature and Chemical Identity
(13E)-Oxacyclohexadec-13-en-2-one is a 16-membered macrocyclic lactone with a single

carbon-carbon double bond in the E configuration.
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IUPAC Name: (13E)-Oxacyclohexadec-13-en-2-one

Synonyms:

(E)-13-musk decenone[1][2]

(13E)-1-oxacyclohexadec-13-en-2-one[1]

(E)-13-oxa cyclohexadec-13-en-2-one[1]

trans-13-oxa cyclohexadec-13-en-2-one[1]

(E)-13-oxa cyclohexadecen-2-one[1]

13-oxa cyclohexadecen-2-one[1]

trans-13-oxa cyclohexadecen-2-one[1]

trans-13- musk decenone[1]

CAS Number: 4941-78-0[1][2]

Molecular Formula: C₁₅H₂₆O₂[1]

Molecular Weight: 238.37 g/mol [1]

Physicochemical Properties
The physicochemical properties of (13E)-Oxacyclohexadec-13-en-2-one are summarized in the

table below. These properties are crucial for understanding its behavior in various experimental

and environmental settings.
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Property Value Source

Appearance
Colorless to pale yellow clear

liquid to solid (est.)
[2]

Boiling Point
383.00 to 384.00 °C @ 760.00

mm Hg
[2]

Flash Point
161.20 °C (322.00 °F) TCC

(est.)
[2]

Vapor Pressure
0.000004 mmHg @ 25.00 °C

(est.)
[2]

Solubility
Soluble in alcohol; Water:

1.859 mg/L @ 25 °C (est.)
[1][2]

logP (o/w) 5.060 (est.) [2]

Synthesis and Manufacturing
Detailed experimental protocols for the specific synthesis of (13E)-Oxacyclohexadec-13-en-2-

one are not readily available in the peer-reviewed literature. However, the synthesis of

structurally similar macrocyclic musks, such as its isomer (12E)-Oxacyclohexadec-12-en-2-one

(Habanolide), often employs Ring-Closing Metathesis (RCM) as an efficient industrial method.

General Experimental Protocol for Ring-Closing
Metathesis (RCM)
This protocol is a generalized representation of an RCM reaction for the synthesis of a

macrocyclic lactone and is not specific to (13E)-Oxacyclohexadec-13-en-2-one.

Objective: To construct the 16-membered ring of a macrocyclic lactone from a linear diene

precursor.

Materials:

Acyclic diene precursor
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Ruthenium-based catalyst (e.g., Grubbs' catalyst)

Anhydrous, degassed solvent (e.g., dichloromethane or toluene)

Inert atmosphere (e.g., argon or nitrogen)

Methodology:

The acyclic diene precursor is dissolved in the anhydrous, degassed solvent in a reaction

vessel under an inert atmosphere.

The ruthenium-based catalyst is added to the solution.

The reaction mixture is stirred at room temperature or heated, and the progress of the

reaction is monitored by a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, the reaction is quenched, and the solvent is removed under reduced

pressure.

The crude product is purified by column chromatography to yield the desired macrocyclic

lactone.

Acyclic Diene Precursor

(13E)-Oxacyclohexadec-13-en-2-one

RCM

Ru Catalyst

Anhydrous Solvent

Purification

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a macrocyclic lactone via Ring-Closing

Metathesis (RCM).
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Biological Activity and Mechanism of Action
The primary biological activity of (13E)-Oxacyclohexadec-13-en-2-one is its interaction with

olfactory receptors, resulting in the perception of a musk scent. While the specific signaling

cascade for this molecule is not detailed, the general mechanism for musk odorants involves

the activation of specific G-protein coupled receptors (GPCRs) in the olfactory epithelium.

Olfactory Signaling Pathway
Studies on various musk-smelling compounds have identified the human olfactory receptors

OR5AN1 and OR1A1 as key players in musk perception. The binding of a musk odorant to

these receptors is thought to initiate a downstream signaling cascade.
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Caption: Postulated olfactory signaling pathway for musk compounds.
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Toxicological Profile
A comprehensive safety assessment for a mixture of E- and Z-isomers of oxacyclohexadec-

12/13-en-2-one, which includes (13E)-Oxacyclohexadec-13-en-2-one, has been conducted by

the Research Institute for Fragrance Materials (RIFM). The available toxicological data is

summarized below.

Endpoint Result Species Reference

Acute Oral Toxicity LD₅₀ > 5000 mg/kg Rat RIFM

Acute Dermal Toxicity LD₅₀ > 5000 mg/kg Rabbit RIFM

Skin Irritation Non-irritant Human RIFM

Skin Sensitization Weak sensitizer Human RIFM

Phototoxicity Not phototoxic RIFM

Genotoxicity
Not genotoxic in Ames

test
RIFM

Repeated Dose

Toxicity (90-day oral)
NOAEL: 15 mg/kg/day Rat RIFM

NOAEL: No-Observed-Adverse-Effect Level

Experimental Protocol: Skin Sensitization (Human
Repeat Insult Patch Test - HRIPT)
The following is a generalized protocol for an HRIPT, a common method for assessing the skin

sensitization potential of a substance.

Objective: To determine the potential of a test substance to induce skin sensitization in human

subjects.

Methodology:

Induction Phase: A patch containing the test substance is applied to the skin of volunteers for

24-48 hours. This is repeated 9 times over a 3-week period.
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Rest Phase: A 2-week rest period with no patch application follows the induction phase.

Challenge Phase: A challenge patch with the test substance is applied to a new skin site.

Evaluation: The challenge site is evaluated for signs of an allergic reaction (e.g., erythema,

edema) at 48 and 72 hours after patch application.

Induction Phase
(3 weeks)

Rest Phase
(2 weeks) Challenge Phase Evaluation

Click to download full resolution via product page

Caption: Simplified workflow of a Human Repeat Insult Patch Test (HRIPT).

Conclusion
(13E)-Oxacyclohexadec-13-en-2-one is a well-characterized macrocyclic lactone with

established use as a synthetic musk. While specific, in-depth experimental data for this

particular isomer is limited in the public domain, the available information on its

physicochemical properties and the toxicological profile of its isomer mixture provides a solid

foundation for its safe use in consumer products. The understanding of its biological activity is

largely inferred from the broader class of macrocyclic musks and their interaction with olfactory

receptors. Further research into the specific biological interactions and potential applications

beyond fragrance could be a valuable area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [IUPAC nomenclature and synonyms for (13E)-
Oxacyclohexadec-13-en-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12686195#iupac-nomenclature-and-synonyms-for-
13e-oxacyclohexadec-13-en-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12686195#iupac-nomenclature-and-synonyms-for-13e-oxacyclohexadec-13-en-2-one
https://www.benchchem.com/product/b12686195#iupac-nomenclature-and-synonyms-for-13e-oxacyclohexadec-13-en-2-one
https://www.benchchem.com/product/b12686195#iupac-nomenclature-and-synonyms-for-13e-oxacyclohexadec-13-en-2-one
https://www.benchchem.com/product/b12686195#iupac-nomenclature-and-synonyms-for-13e-oxacyclohexadec-13-en-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12686195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

